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Compound of Interest

Compound Name: Regelidine

Cat. No.: B10819541

Application Notes and Protocols for Regelidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Regelidine, a sesquiterpene alkaloid isolated from Tripterygium regelii, has garnered interest
for its potential therapeutic properties. These application notes provide detailed protocols for
the preparation and storage of Regelidine stock solutions to ensure stability and efficacy in
research and drug development settings. Additionally, based on the known activities of related
compounds and extracts from its source, a putative signaling pathway is described to guide
mechanistic studies.

Chemical and Physical Properties

Regelidine is a natural product with the following properties:

Property Value Reference
Molecular Formula CssH37NOs [1]
Molecular Weight 599.67 g/mol [1]
CAS Number 114542-54-0 [1]
Appearance Off-white to light yellow solid [1]
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Regelidine Stock Solution Preparation
Solubility

Regelidine is soluble in various organic solvents. For biological assays, Dimethyl Sulfoxide
(DMSO) is the recommended solvent.

Solvent Solubility Notes Reference

Requires sonication
and warming to 60°C
for complete

dissolution. It is crucial

DMSO 2 mg/mL (3.34 mM)
to use newly opened,
anhydrous DMSO as
the compound is
sensitive to moisture.
Chloroform, Soluble, but less
Other Solvents Dichloromethane, commonly used for in [2]

Ethyl Acetate, Acetone  vitro cellular assays.

Protocol for Preparing a 10 mM Regelidine Stock
Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM Regelidine stock solution. Adjust
volumes as needed for different concentrations or volumes.

Materials:

Regelidine powder

Anhydrous, cell culture grade DMSO

Sterile microcentrifuge tubes

Vortex mixer
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o Water bath or heat block set to 60°C
e Sonicator
Procedure:

» Weighing: Accurately weigh out 5.997 mg of Regelidine powder and place it in a sterile
microcentrifuge tube.

e Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
Regelidine powder.

e Initial Vortexing: Vortex the tube vigorously for 1-2 minutes to initiate the dissolution process.
e Heating and Sonication:

o Place the tube in a water bath or heat block set to 60°C for 5-10 minutes.

o Following heating, sonicate the tube for 10-15 minutes.

o Visually inspect the solution to ensure all solid has dissolved. If not, repeat the heating and
sonication steps.

» Sterilization (Optional): If required for your specific application, filter-sterilize the stock
solution using a 0.22 um syringe filter compatible with DMSO.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.[1]

Storage and Stability of Regelidine Stock Solutions

Proper storage is critical to maintain the bioactivity of Regelidine.
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Storage ) )
Shelf Life Recommendations Reference
Temperature

Recommended for
-80°C 6 months [1]
long-term storage.

Suitable for short-term
-20°C 1 month
storage.

Important Storage Guidelines:

e Protect from Light: Regelidine solutions are light-sensitive and should be stored in amber or
light-blocking tubes.[1]

e Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is highly recommended to
prevent degradation.[1]

e Hygroscopic Nature of DMSO: Use freshly opened DMSO and ensure tubes are tightly
sealed to prevent the absorption of moisture, which can impact solubility and stability.[1]

Experimental Workflow for Stock Solution
Preparation and Use
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Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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